5-(Trimethylsilyl)non-4-ene-3,6-dione

• Molecular Formula: C12H22O2Si
• Molecular Weight: 226.39 g/mol
• IUPAC Name: (Z)-5-trimethylsilylnon-4-ene-3,6-dione
• InChI: InChI=1S/C12H22O2Si/c1-6-8-11(14)12(15(3,4)5)9-10(13)7-2/h9H,6-8H2,1-5H3/b12-9-
• InChI Key: XLEBABIVAIZUEC-XFXZXTDPSA-N
• Isomeric SMILES: CCCC(=O)/C(=C/C(=O)CC)/[Si](C)(C)C
• Canonical SMILES: CCCC(=O)C(=CC(=O)CC)[Si](C)(C)C

Description

5-(Trimethylsilyl)non-4-ene-3,6-dione is a silylated cyclic diketone characterized by a non-4-ene backbone substituted with a trimethylsilyl (TMS) group at the 5-position and two ketone functionalities at positions 3 and 4. The TMS group enhances steric bulk and lipophilicity, influencing reactivity and stability. This compound is typically synthesized via silylation of non-4-ene-3,6-dione precursors using reagents like trimethylsilyl chloride under inert conditions.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the Diels-Alder reaction, where a diene reacts with a dienophile in the presence of a trimethylsilyl reagent . The reaction conditions often include the use of ultrasonic irradiation to enhance the reaction rate and yield .

Industrial Production Methods

Industrial production of 5-(Trimethylsilyl)non-4-ene-3,6-dione may involve large-scale Diels-Alder reactions under controlled conditions. The use of continuous flow reactors and optimized reaction parameters can improve the efficiency and scalability of the process .

Chemical Reactions Analysis

Types of Reactions

5-(Trimethylsilyl)non-4-ene-3,6-dione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the dione moiety to diols or alcohols.

Substitution: The trimethylsilyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Nucleophiles like halides or alkoxides can be used to replace the trimethylsilyl group.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols .

Scientific Research Applications

5-(Trimethylsilyl)non-4-ene-3,6-dione has several applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the construction of complex molecular architectures.

Biology: The compound’s derivatives are studied for their potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its use in drug development and as a precursor for pharmaceuticals.

Industry: It finds applications in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 5-(Trimethylsilyl)non-4-ene-3,6-dione exerts its effects involves interactions with molecular targets and pathways. The trimethylsilyl group can enhance the compound’s stability and reactivity, facilitating its participation in various chemical reactions. The dione moiety can interact with nucleophiles and electrophiles, leading to the formation of diverse products .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Comparisons

Key analogs include:

• Non-4-ene-3,6-dione (parent compound without TMS).
• 5-(Triethylsilyl)non-4-ene-3,6-dione (bulkier triethylsilyl substituent).
• N,N-Dimethyl-4-nitroso-3-(trimethylsilyl)aniline (aromatic TMS derivative; see ).

Table 1: Structural and Physicochemical Properties

Compound	Molecular Weight (g/mol)	Key Functional Groups	LogP (Predicted)
5-(Trimethylsilyl)non-4-ene-3,6-dione	240.4	Dione, TMS	2.8
Non-4-ene-3,6-dione	154.2	Dione	1.2
N,N-Dimethyl-4-nitroso-3-(TMS)aniline	252.4	Nitroso, TMS, Aniline	3.5

Key Observations :

• The TMS group increases lipophilicity (LogP) by ~1.6 units compared to the parent dione.
• Bulkier silyl groups (e.g., triethylsilyl) may further enhance steric hindrance but reduce solubility.

Table 2: Docking Scores of TMS-Containing Compounds ()

Compound	Target Enzyme	Docking Score (kcal/mol)
N,N-Dimethyl-4-nitroso-3-(TMS)aniline	Squalene Synthase	-1.0
5-Acetamido-6-amino-4,7-dioxo-...	Lanosterol-14α Demethylase	-6.3

Analysis :

• The TMS group in N,N-Dimethyl-4-nitroso-3-(TMS)aniline results in weak binding, likely due to steric clashes with the enzyme active site.
• In contrast, non-silylated diones (e.g., 5-Acetamido-6-amino-4,7-dioxo-4,7-dihydrobenzofurazan) show stronger interactions (-6.3 kcal/mol), suggesting that TMS may hinder target engagement in certain contexts .